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Compound of Interest

Compound Name: 2,2-Dihydroxyacetic acid

Cat. No.: B118204 Get Quote

This document provides critical safety protocols and logistical plans for the handling and

disposal of 2,2-Dihydroxyacetic acid (also known as Glyoxylic acid monohydrate). The

following procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Hazard Identification and Immediate Safety
Precautions
2,2-Dihydroxyacetic acid is a corrosive solid that can cause severe skin burns and serious

eye damage.[1][2][3] It may also cause an allergic skin reaction upon contact and is harmful if

inhaled.[4][5] Adherence to the following safety protocols is mandatory to mitigate risks.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[1][2] Seek immediate medical attention from an

ophthalmologist.[2]

Skin Contact: Take off all contaminated clothing immediately.[4] Flush the affected skin with

plenty of water for at least 15 minutes.[1] Medical attention is required as untreated corrosive

injuries can be difficult to heal.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If the

individual is not breathing, provide artificial respiration and seek immediate medical attention.
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[1]

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and have the victim drink

two glasses of water at most.[4] Seek immediate medical attention, as there is a danger of

perforation of the esophagus and stomach.[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is essential to prevent exposure. All

personnel handling 2,2-Dihydroxyacetic acid must use the equipment outlined below.

PPE Category Item Specifications

Eye/Face Protection
Tightly fitting safety goggles,

Face shield

Goggles should conform to EN

166 (EU) or NIOSH (US)

standards to protect from

splashes.[4][6] A face shield

provides additional protection.

[7]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[8] Gloves must

be inspected before use and

disposed of properly after

handling.[7]

Body Protection
Synthetic apron, Chemical-

resistant coveralls

A complete suit or long-

sleeved lab coat is necessary

to protect against chemical

contact.[1][7]

Respiratory Protection
NIOSH-approved respirator or

equivalent

Required when ventilation is

insufficient or if dust or

aerosols are generated.[1][3] A

full-face respirator may be

used.[6]

Foot Protection Closed-toe shoes

Standard laboratory practice to

prevent exposure from spills.

[9]
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Operational Plan for Safe Handling
A systematic approach is crucial for minimizing exposure and ensuring safety during the

handling of 2,2-Dihydroxyacetic acid.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3][10]

Use process enclosures or local exhaust ventilation to control airborne levels.[1]

Handling Procedures:

Preparation: Before handling, ensure all necessary equipment is assembled and the work

area is prepared. Don all required PPE as specified in the table above.

Handling: Avoid contact with skin, eyes, and clothing.[1] Minimize the generation of dust

when working with the solid form.[6]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][6] Store

in a corrosives-designated area, away from incompatible materials such as oxidizing agents,

metals, and alkalis.[1][11] Do not use metal containers.[4]

Hygiene: Wash hands and face thoroughly after handling the substance.[4] Contaminated

work clothing should not be allowed out of the workplace and must be washed before reuse.

[4][7]

Emergency Spill Response
In the event of a spill, immediate and appropriate action is necessary to contain the area and

prevent exposure.
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Immediate Actions

Containment & Cleanup

Final Steps

Evacuate Spill Area

Alert Personnel

Don Appropriate PPE
(Full Suit, Respirator)

Cover Spill with
Inert Absorbent Material

Sweep Up and Collect
into Sealed Container

Clean Spill Area
with Soap and Water

Dispose of Waste as
Hazardous Material

Decontaminate Tools
and Remove PPE

Click to download full resolution via product page

Caption: A stepwise workflow for the safe response to a 2,2-Dihydroxyacetic acid spill.
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Disposal Plan
Proper disposal of 2,2-Dihydroxyacetic acid and any contaminated materials is critical to

prevent environmental harm and ensure regulatory compliance.

Waste Classification: This material is considered hazardous waste and must be disposed of

accordingly.[10][11]

Containment: Collect waste, including contaminated absorbent materials, into suitable,

closed, and properly labeled containers for disposal.[7]

Procedure: Do not allow the product to enter drains, surface water, or the sanitary sewer

system.[4][11] All disposal activities must be in accordance with federal, state, and local

environmental control regulations.[1] Consult with a licensed professional waste disposal

service to ensure compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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